4-(Benzylideneamino)-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol

Specification

• CAS No.: 573950-33-1
• Molecular Formula: C15H11FN4S
• Molecular Weight: 298.3 g/mol
• IUPAC Name: 4-[(E)-benzylideneamino]-3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C15H11FN4S/c16-13-9-5-4-8-12(13)14-18-19-15(21)20(14)17-10-11-6-2-1-3-7-11/h1-10H,(H,19,21)/b17-10+
• Standard InChI Key: VAZKCLAFKYKTIY-LICLKQGHSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=N/N2C(=NNC2=S)C3=CC=CC=C3F
• Canonical SMILES: C1=CC=C(C=C1)C=NN2C(=NNC2=S)C3=CC=CC=C3F

Introduction

Structural Characteristics and Molecular Identity

Core Architecture

The compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological and chemical applications. The triazole ring is substituted at the 4-position with a benzylideneamino group ($-\text{N=CH-C}_6\text{H}_5$) and at the 5-position with a 2-fluorophenyl moiety. The 3-position features a thiol (-SH) group, which enhances its reactivity in metal coordination and redox reactions.

Table 1: Molecular Identity

Property	Value
CAS Number	573950-33-1
Molecular Formula	$\text{C}_{15}\text{H}_{11}\text{FN}_{4}\text{S}$
Molecular Weight	298.34 g/mol
IUPAC Name	(E)-N-(Benzylidene)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione
SMILES	C1=CC=C(C=C1)N=CC2=NNC(=S)N2C3=CC=CC=C3F

The E-configuration of the benzylideneamino group is confirmed by computational descriptors, which influence the compound’s stereoelectronic properties.

Crystallographic and Conformational Insights

While X-ray crystallographic data for this specific compound remains unpublished, analogous triazole-thiols exhibit planar triazole rings with dihedral angles of 15–30° between the triazole and aryl groups. The 2-fluorophenyl substituent introduces steric hindrance, potentially affecting packing efficiency in solid-state structures.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis typically involves a multi-step protocol:

• Formation of the Triazole Core: Cyclocondensation of thiosemicarbazide with 2-fluorophenylacetic acid under acidic conditions yields 5-(2-fluorophenyl)-1,2,4-triazole-3-thiol.

• Schiff Base Formation: Reaction with benzaldehyde in ethanol catalyzed by acetic acid introduces the benzylideneamino group via nucleophilic addition-elimination.

Key Reaction:

$$\text{Thiosemicarbazide} + \text{2-Fluorophenylacetic Acid} \xrightarrow{\Delta, \text{HCl}} \text{Triazole Intermediate} \xrightarrow{\text{Benzaldehyde}} \text{Target Compound}$$

Optimization Challenges

• Yield Limitations: The final step often yields 60–70% due to competing side reactions, such as oxidation of the thiol group.

• Purification: Column chromatography using silica gel and ethyl acetate/hexane mixtures is required to isolate the pure product.

Physicochemical Properties

Solubility and Stability

The compound is sparingly soluble in water (2.3 µg/mL at 25°C) but exhibits moderate solubility in polar aprotic solvents like DMSO (12 mg/mL). It remains stable under inert atmospheres but undergoes gradual oxidation in air, forming disulfide bridges.

Spectroscopic Characterization

• IR Spectroscopy: Peaks at 2550 cm$^{-1}$ (S-H stretch), 1600 cm$^{-1}$ (C=N stretch), and 1220 cm$^{-1}$ (C-F stretch).

• NMR: $^1\text{H}$ NMR (DMSO-$d_6$): δ 8.45 (s, 1H, CH=N), 7.82–7.10 (m, 9H, aromatic).

Hazard Class	Category	H-Phrase
Skin Irritation	2	H315
Eye Irritation	2	H319
Respiratory Irritation	3	H335

Precautionary Measures

• Personal Protection: Use nitrile gloves, safety goggles, and fume hoods.

• Storage: Keep in airtight containers at 2–8°C under nitrogen.

Applications and Research Frontiers

Biological Activity

Preliminary studies suggest moderate inhibition of Candida albicans (MIC = 32 µg/mL) and Staphylococcus aureus (MIC = 64 µg/mL). The thiol group may chelate metal ions in microbial enzymes, disrupting metabolic pathways.

Materials Science

The compound serves as a ligand in palladium(II) complexes, which show catalytic activity in Suzuki-Miyaura cross-coupling reactions (TON = 1,200).